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Compound of Interest

Compound Name: Arizonin A1

Cat. No.: B12088468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

isolation, and biological activity of Arizonin A1, a benzoisochromanequinone antibiotic. The

information is compiled from available scientific literature to support research and development

efforts.

Physicochemical Properties
Arizonin A1 is a microbial metabolite produced by the fermentation of Actinoplanes

arizonaensis.[1][2] It belongs to the kalafungin family of antibiotics.[1][2] The fundamental

physicochemical properties of Arizonin A1 are summarized below. Detailed spectral data,

while indicated in the literature, are proprietary to the original research publications.
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Property Data Reference

Chemical Formula C₁₇H₁₄O₇ [3]

Molecular Weight 330.29 g/mol [3]

Exact Mass 330.07395278 Da [3]

IUPAC Name

5-hydroxy-4-methoxy-17-

methyl-12,16-

dioxatetracyclo[8.7.0.0³,⁸.0¹¹,¹⁵]

heptadeca-1(10),3(8),4,6-

tetraene-2,9,13-trione

[3]

CAS Number 108890-87-5 [3]

Class
Benzoisochromanequinone

Antibiotic
[4]

Solubility Soluble in DMSO

Spectral Data Summary
UV, IR, Mass Spectrometry, and NMR spectral studies were performed to characterize

Arizonin A1.[1] Researchers requiring specific spectral data are directed to the primary

literature.

Spectral Data Type Remarks Reference

¹H-NMR
Data available in the primary

literature.
[1]

¹³C-NMR
Data available in the primary

literature.
[1]

Infrared (IR)
Data available in the primary

literature.
[1]

Mass Spectrometry (MS)
Data available in the primary

literature.
[1]
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Physical Properties
Property Data Reference

Melting Point
Data not publicly available.

Refer to primary literature.
[1]

Appearance
Data not publicly available.

Refer to primary literature.
[1]

Experimental Protocols
The following sections outline the methodologies for the production, isolation, and purification

of Arizonin A1 as described in the literature. These protocols are based on the initial discovery

and characterization of the arizonin complex.

Fermentation of Actinoplanes arizonaensis**
Arizonin A1 is produced by the fermentation of Actinoplanes arizonaensis sp. nov.[1][2] The

detailed fermentation protocol, including media composition, culture conditions (temperature,

pH, aeration), and incubation time, is described in the primary literature. A generalized workflow

is presented below.
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Diagram 1: Fermentation Workflow for Arizonin A1 Production
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Caption: Fermentation Workflow for Arizonin A1 Production.

Isolation and Purification of Arizonin A1
The isolation of the arizonin complex, including Arizonin A1, involves extraction from both the

fermentation broth and the mycelium.[1] A summary of the purification steps is provided below,

with the detailed protocol available in Hochlowski et al., 1987.
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Harvesting: At the end of the fermentation, the mycelium is separated from the fermentation

broth.

Extraction from Broth: The clarified fermentation broth is passed through an Amberlite XAD-7

resin column to adsorb the antibiotic complex.[1]

Extraction from Mycelium: The mycelium is treated with acetone lysis to release the

intracellular antibiotics.[1]

Further Purification: The crude extracts from both the resin and the mycelium are then

subjected to further purification steps, which typically include various forms of

chromatography to yield pure Arizonin A1.
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Diagram 2: Isolation and Purification Workflow

Broth Processing Mycelium Processing

Harvested Culture

Separation of Broth and Mycelium

Broth Mycelium

Amberlite_XAD7

Adsorption

Elution_Broth

Elution

Combine_Extracts

Crude Extract

Acetone_Lysis

Extraction

Crude_Extract_Mycelium

Crude Extract

Chromatography

Purification

Pure_Arizonin_A1

Click to download full resolution via product page

Caption: Isolation and Purification Workflow for Arizonin A1.
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Biological Activity and Mechanism of Action
Arizonin A1 exhibits moderate to potent in vitro antimicrobial activity, primarily against Gram-

positive bacteria.[2]

Mechanism of Action
While specific signaling pathway studies for Arizonin A1 in host cells are not available in the

public domain, the mechanism of action for the closely related compound, kalafungin, has been

investigated. Kalafungin acts as a β-lactamase inhibitor.[3][5] This inhibition disrupts the

bacterial cell's ability to resist β-lactam antibiotics, ultimately leading to cell membrane

destruction and bacterial cell death.[3][5] It is plausible that Arizonin A1 shares a similar

mechanism of action due to its structural similarity to kalafungin.

The proposed mechanism involves the following steps:

Arizonin A1 enters the Gram-positive bacterium.

It interacts with and inhibits the β-lactamase enzyme.

This inhibition prevents the breakdown of β-lactam antibiotics, or weakens the cell wall

integrity.

The compromised cell wall leads to cell lysis and death.
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Diagram 3: Proposed Antibacterial Mechanism of Action
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Caption: Proposed Antibacterial Mechanism of Action for Arizonin A1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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